![molecular formula C10H8BrNO B1375508 5'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one CAS No. 875071-97-9](/img/structure/B1375508.png)
5'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one
Overview
Description
5’-Bromospiro[cyclopropane-1,3’-indolin]-2’-one is a chemical compound with the molecular formula C10H8BrNO and a molecular weight of 238.08 . It is also known by its IUPAC name 5’-bromospiro[cyclopropane-1,2’-indolin]-3’-one .
Synthesis Analysis
The synthesis of spirocyclic oxindoles, including 5’-Bromospiro[cyclopropane-1,3’-indolin]-2’-one, has been a significant objective in organic and medicinal chemistry . Libraries of spiro[cyclopropane-1,3’-indolin]-2’-ones were synthesized and evaluated for their biological activity against different human cancer cell lines . A novel series of amino analogues of 5-bromobrassinin and their cyclization products have also been synthesized .Molecular Structure Analysis
The InChI code for 5’-Bromospiro[cyclopropane-1,3’-indolin]-2’-one is 1S/C10H8BrNO/c11-6-1-2-8-7(5-6)9(13)10(12-8)3-4-10/h1-2,5,12H,3-4H2 .Physical And Chemical Properties Analysis
The compound is stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Reactivity
5'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one and its derivatives are involved in various synthetic pathways and transformations. The compound, due to its reactive nature, is an integral part of cycloaddition reactions and serves as a key intermediate in synthesizing complex molecular structures. For instance, it reacts with diazocyclopropane, generated in situ, to undergo 1,3-dipolar cycloaddition, resulting in products that are further reactive to nucleophilic reagents (Tomilov et al., 1998). The compound's derivatives are also involved in chemoselective double Michael additions, which are advantageous due to their high yield, atom- and step-economy (Li, Li, & Yang, 2017).
Cyclopropanation Reactions
The cyclopropanation reactions of substituted 3-methyleneindolin-2-ones with ethyl diazoacetate yield this compound derivatives. This process is characterized by its catalyst-free nature and high diastereoselectivity, offering a simplified and efficient approach to synthesizing these compounds (Maurya et al., 2014).
Biological Applications and Studies
Anticancer Potential
Derivatives of this compound exhibit notable anticancer activity. Libraries of these compounds have been synthesized and evaluated against different human cancer cell lines. Certain derivatives demonstrated significant activity against cell lines such as DU-145 (prostate cancer), leading to G0/G1 phase cell cycle arrest and inducing apoptotic cell death (Reddy et al., 2015).
Cellular Interaction Studies
The interaction of specific this compound derivatives with proteins like bovine serum albumin (BSA) has been studied, providing insights into the drug-protein interaction dynamics. Such studies help in understanding the drug's pharmacokinetics and pharmacodynamics, which are crucial for drug design and development (Patil et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
5-bromospiro[1H-indole-3,1'-cyclopropane]-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c11-6-1-2-8-7(5-6)10(3-4-10)9(13)12-8/h1-2,5H,3-4H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDCRGSPMVDRHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=C(C=CC(=C3)Br)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90739493 | |
Record name | 5'-Bromospiro[cyclopropane-1,3'-indol]-2'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90739493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
875071-97-9 | |
Record name | 5'-Bromospiro[cyclopropane-1,3'-indol]-2'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90739493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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